4-oxo-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[3-(6-oxopyridazin-1-yl)propyl]chromene-2-carboxamide
• InChI: InChI=1S/C17H15N3O4/c21-13-11-15(24-14-6-2-1-5-12(13)14)17(23)18-8-4-10-20-16(22)7-3-9-19-20/h1-3,5-7,9,11H,4,8,10H2,(H,18,23)
• InChI Key: WAYWUVJFQUHNLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCCCN3C(=O)C=CC=N3
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol
• CAS No.: 1209431-50-4

Description

4-oxo-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C17H15N3O4 and its molecular weight is 325.324. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

One study outlines the synthesis of coumarin derivatives containing a thiazolidin-4-one ring, emphasizing the chemical processes and biological properties of these compounds. These derivatives, including structures akin to 4-oxo-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4H-chromene-2-carboxamide, exhibit antibacterial activity against several bacteria and fungal organisms, showcasing the importance of the synthesis process in enhancing biological activity (C. K. Ramaganesh, Y. Bodke, & K. Venkatesh, 2010).

Alzheimer's Disease Treatment

Another study focused on the development of tacrine-4-oxo-4H-chromene hybrids for treating Alzheimer's disease, displaying cholinergic, antioxidant, and β-amyloid-reducing properties. This research exemplifies how derivatives of this compound can be tailored to address specific pathological conditions such as Alzheimer's disease, leveraging the compound's multifunctional biological activities (M. I. Fernández-Bachiller, C. Pérez, L. Monjas, J. Rademann, & M. I. Rodríguez-Franco, 2012).

Antioxidant and Antibacterial Agents

Research into the synthesis of indolyl-4H-chromene-3-carboxamides as antioxidant and antibacterial agents highlights the utility of 4-oxo-4H-chromene derivatives in creating compounds with significant biological activities. These studies underscore the potential of such derivatives in contributing to the development of new therapeutic agents with antioxidant and antibacterial efficacy (Chitreddy V. Subbareddy & S. Sumathi, 2017).

Solvatochromism Studies

Another avenue of research involves the solvent-free synthesis of 4H-chromene-3-carboxamide derivatives, focusing on their antioxidant, antibacterial, and solvatochromism studies. This research demonstrates the diverse applications of 4-oxo-4H-chromene derivatives beyond therapeutic uses, exploring their chemical properties and interactions with various solvents (Subbareddy V. Chitreddy & Sumathi Shanmugam, 2017).